Cas no 1060214-43-8 (1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine
• CAS No: 1060214-43-8
• MF: C₁₆H₂₂N₄
• MW: 270.372683048248
• CID: 5843104
• PubChem ID: 25849774
• Update Time: 2025-06-10

1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine
• F5096-0065
• 1-(1-methyl-1H-imidazol-2-yl)-4-(2-methylbenzyl)piperazine
• 1-(1-methylimidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine
• AKOS024497518
• 1060214-43-8

• Inchi： 1S/C16H22N4/c1-14-5-3-4-6-15(14)13-19-9-11-20(12-10-19)16-17-7-8-18(16)2/h3-8H,9-13H2,1-2H3
• InChI Key： YNOLDLLWFKROPK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 270.18444672g/mol
• Monoisotopic Mass: 270.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine

Introduction to 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine (CAS No. 1060214-43-8)

1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine, also known by its CAS number 1060214-43-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various drugs due to their ability to modulate a range of biological targets. The unique structural features of 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine make it a promising candidate for the treatment of several neurological and psychiatric disorders.

The chemical structure of 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine consists of a piperazine ring substituted with a 1-methylimidazole moiety and a 2-methylbenzyl group. The piperazine ring is a six-membered nitrogen-containing heterocycle that is known for its ability to form hydrogen bonds and interact with various receptors in the central nervous system (CNS). The 1-methylimidazole moiety, on the other hand, is a five-membered heterocycle with two nitrogen atoms, which can enhance the compound's binding affinity to specific receptors. The 2-methylbenzyl group adds hydrophobicity and can influence the compound's pharmacokinetic properties.

Recent studies have shown that 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine exhibits potent activity against serotonin (5-HT) receptors, particularly the 5-HT₇ receptor. The 5-HT₇ receptor is involved in various physiological processes, including circadian rhythm regulation, sleep-wake cycles, and mood disorders. By modulating this receptor, 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine has the potential to alleviate symptoms associated with conditions such as insomnia, depression, and anxiety.

In addition to its activity at 5-HT receptors, 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine has also been investigated for its effects on other neurotransmitter systems. For instance, it has been shown to interact with dopamine D₃ receptors, which are implicated in reward pathways and addiction. This dual action on both serotonin and dopamine systems suggests that 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine could be a valuable tool in the development of multifaceted therapeutic agents.

The pharmacokinetic properties of 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine have been extensively studied to optimize its therapeutic potential. Research has demonstrated that this compound has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile contribute to its safety and efficacy in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations into its therapeutic applications.

In conclusion, 1-(1-methyl-1H-imidazol-2-yl)-4-[(2-methylphenyl)methyl]piperazine (CAS No. 1060214-43-8) is a promising compound with a unique chemical structure that offers significant potential in the treatment of neurological and psychiatric disorders. Its multifaceted mechanism of action, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry.